Cas no 105222-71-7 (Benzene,1,1'-(1,2-ethanediyl)bis[2-chloro-4-nitro-)

• Product Name: Benzene,1,1'-(1,2-ethanediyl)bis[2-chloro-4-nitro-
• CAS No: 105222-71-7
• MF: C₁₄H₁₀Cl₂N₂O₄
• MW: 341.146201610565
• CID: 126632
• PubChem ID: 71434567
• Update Time: 2025-04-18

Benzene,1,1'-(1,2-ethanediyl)bis[2-chloro-4-nitro- Chemical and Physical Properties

Names and Identifiers

• 2,2'-DICHLORO-4,4'-DINITROBIBENZYL
• 5,5-dichloro-3,3-dinitro-6-(2-phenylethyl)cyclohexene
• 2,2A'A inverted exclamation markA'A-DICHLORO-4,4A'A inverted exclamation markA'A-DINITROBIBENZYL
• 2,2'-Dichlor-4,4'-dinitro-bibenzyl
• 2,2'-dichloro-4,4'-dinitro-bibenzyl
• 2-CHLORO-1-[2-(2-CHLORO-4-NITROPHENYL)ETHYL]-4-NITROBENZENE
• 105222-71-7
• Benzene,1,1'-(1,2-ethanediyl)bis[2-chloro-4-nitro-

• Inchi： 1S/C14H10Cl2N2O4/c15-13-7-11(17(19)20)5-3-9(13)1-2-10-4-6-12(18(21)22)8-14(10)16/h3-8H,1-2H2
• InChI Key： QSOUBVQXBKOAHZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CCC1C=CC(=CC=1Cl)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 340.00200
• Monoisotopic Mass: 340.0017622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 91.64000
• LogP: 5.64140